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Compound of Interest

Compound Name: Acetyl fluoride

Cat. No.: B1581587

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive safety precautions, personal protective equipment (PPE)
guidelines, and detailed protocols for the safe handling and use of acetyl fluoride in a
laboratory setting. Adherence to these guidelines is critical to minimize risks associated with
this hazardous chemical.

Hazard Identification and Quantitative Data

Acetyl fluoride is a corrosive, toxic, and flammable substance that requires careful handling.
[1] It can cause severe skin burns, eye damage, and respiratory irritation.[2][3] The following
table summarizes key quantitative data related to its safety.
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Property Value Reference
CAS Number 557-99-3 [2]
Molecular Formula C2HsFO [2]
Molecular Weight 62.07 g/mol [3]

Boiling Point 20-21 °C [4]

Melting Point -84 °C [4]

OSHA PEL (TWA) 2.5 mg/m3 (as F) [315]
ACGIH TLV (TWA) 2.5 mg/m3 (as F) [31[5]

NFPA 704 Rating Health: .3, Flammability: 3, 3]

Reactivity: 1

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling acetyl fluoride to prevent exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[6][7][8]
Standard safety glasses are not sufficient.

e Skin Protection:

o Gloves: Wear impervious gloves.[3] Neoprene or nitrile gloves (minimum 22mil thickness)
are recommended.[7] Double gloving is a best practice.

o Clothing: A flame-resistant lab coat worn over long-sleeved clothing and long pants is
required.[6][8] An acid-resistant apron should be worn over the lab coat.[8][9]

o Footwear: Closed-toe shoes are mandatory.[8]

o Respiratory Protection: All work with acetyl fluoride must be conducted in a certified
chemical fume hood.[3][8] If exposure limits are exceeded, a NIOSH-approved full-face
respirator with appropriate cartridges should be used.[6]
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Safe Handling and Storage Protocols

Experimental Workflow for Handling Acetyl Fluoride
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Caption: A typical workflow for safely handling acetyl fluoride in a laboratory setting.

Protocol for Handling Acetyl Fluoride:

e Preparation:

[e]

Ensure the chemical fume hood is functioning correctly.[8]

o

Don all required PPE as specified in Section 2.[3][6]

[¢]

Ensure an emergency eyewash station and safety shower are accessible.[2][8]

[e]

Have a spill kit readily available. The kit should contain an absorbent material suitable for
hydrofluoric acid (HF) spills, such as calcium carbonate or calcium sulfate, and a container
for waste.[9] Do not use silica-based absorbents.[9]

[¢]

Keep a tube of 2.5% calcium gluconate gel immediately accessible.[7][8]

e Handling:

[e]

Work exclusively within a chemical fume hood.[3][8]

o Ground/bond container and receiving equipment to prevent static discharge.[3] Use only
non-sparking tools.[2]

o Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors.[2]

o Keep away from incompatible materials such as water, strong bases, oxidizing agents,
and glass.[2] Store in a tightly closed, compatible container (e.g., polyethylene) in a cool,
dry, well-ventilated area.[3][10]

e Post-Handling:

o Decontaminate all equipment that has come into contact with acetyl fluoride using a 10%
sodium carbonate solution.[8]
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o Dispose of all waste, including contaminated PPE, as hazardous waste in accordance with
institutional and local regulations.[8][9]

o Wash hands thoroughly after handling.[2]

Emergency Response Protocols

Immediate and appropriate action is crucial in the event of an acetyl fluoride exposure or spill.

Emergency Response for Acetyl Fluoride Exposure

Exposure

N\

Click to download full resolution via product page

Caption: Logical flow of first aid procedures for different types of acetyl fluoride exposure.
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First Aid Measures:

¢ Skin Contact:

[¢]

Immediately remove all contaminated clothing while under a safety shower.[8]

[¢]

Flush the affected area with copious amounts of water for at least 5 minutes.[8][11]

[e]

Wearing gloves, apply 2.5% calcium gluconate gel to the affected area and massage it in.
[21[71[11]

[e]

Seek immediate medical attention.[2]
e Eye Contact:

o Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the
eyelids open.[2][8]

o Remove contact lenses if present and easy to do.[2]
o Seek immediate medical attention.[2]
* Inhalation:
o Move the individual to fresh air immediately.[2][8]
o If breathing is difficult or has stopped, provide artificial respiration.[2]
o Seek immediate medical attention.[2]
 Ingestion:
o Do NOT induce vomiting.[2][3]

o Rinse the mouth with water.[2] If the person is conscious, have them drink large amounts
of water or milk.[11]

o Never give anything by mouth to an unconscious person.[2]
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o Seek immediate medical attention.[2]
Spill and Leak Procedures:
o Small Spills (in a fume hood):

o Wearing appropriate PPE, absorb the spill with a suitable absorbent material (e.g., calcium
carbonate).[9]

o Collect the absorbed material in a sealed, compatible container for hazardous waste
disposal.[3][9]

o Decontaminate the area with a 10% sodium carbonate solution.[8]
e Large Spills:

o Evacuate the area immediately.[2]

o Notify your institution's emergency response team.

o Prevent entry into the affected area.[2]

o If safe to do so, eliminate all ignition sources.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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